Cas no 1804673-51-5 (Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate)

• Product Name: Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate
• CAS No: 1804673-51-5
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866897
• Update Time: 2025-10-28

Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)3-2-4(13)6(9)12-5(3)7(10)11/h2,7,13H,1H3
• InChI Key： ZEYVWBRERGAQKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)OC)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS No. 1804673-51-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate, identified by its CAS number 1804673-51-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a hydroxyl group, a chloro group, and a difluoromethyl moiety, serves as a pivotal intermediate in the synthesis of various bioactive molecules. The strategic placement of these functional groups imparts unique reactivity, making it an invaluable asset in the development of novel therapeutic agents.

The structural configuration of Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate is meticulously designed to facilitate diverse chemical transformations. The presence of the hydroxyl group at the 3-position and the carboxylate ester at the 5-position allows for facile coupling reactions, such as those involving amine or thiol functionalities, which are common in drug discovery. Additionally, the chloro substituent at the 2-position and the difluoromethyl group at the 6-position introduce electrophilic and lipophilic characteristics, respectively, enhancing the compound's versatility in medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate has emerged as a crucial building block in this endeavor. Its structural features make it an excellent candidate for generating derivatives with enhanced pharmacological properties. For instance, derivatives of this compound have been explored as potential kinase inhibitors, particularly those involved in cancer therapeutics. The difluoromethyl group, known for its ability to improve metabolic stability and binding affinity, has been strategically incorporated to enhance drug efficacy.

One of the most compelling aspects of Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate is its role in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged this compound to develop novel inhibitors targeting viral proteases and polymerases. The hydroxyl and carboxylate groups provide multiple sites for chemical modification, enabling the creation of analogs with improved antiviral activity and reduced toxicity. Furthermore, the chloro and difluoromethyl groups contribute to enhanced binding interactions with viral targets, thereby increasing therapeutic potency.

The pharmaceutical industry has also shown interest in Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate for its potential in developing treatments for neurological disorders. Pyridine derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. By incorporating this compound into drug candidates, researchers aim to target enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique combination of functional groups in Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate allows for fine-tuning of pharmacokinetic parameters, which is essential for achieving optimal therapeutic outcomes.

Advances in synthetic methodologies have further expanded the utility of Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate. Modern techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled more efficient and scalable production of this intermediate. These innovations not only reduce manufacturing costs but also improve environmental sustainability by minimizing waste generation. As a result, pharmaceutical companies are increasingly adopting these methods to incorporate this compound into their drug development pipelines.

The future prospects of Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate are promising, given its broad applicability across multiple therapeutic areas. Ongoing research continues to uncover new derivatives with enhanced biological activity and improved drug-like properties. Collaborative efforts between academic institutions and industry partners are expected to accelerate the discovery and development of novel therapeutics based on this versatile intermediate. As our understanding of disease mechanisms evolves, so too will the role of Methyl 2-chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate in addressing unmet medical needs.